Cas no 1512439-02-9 (1-2-(2-chloro-3-methylphenyl)ethylpiperazine)

• Product Name: 1-2-(2-chloro-3-methylphenyl)ethylpiperazine
• CAS No: 1512439-02-9
• MF: C₁₃H₁₉ClN₂
• MW: 238.756362199783
• CID: 6005957
• PubChem ID: 83717786
• Update Time: 2025-06-14

1-2-(2-chloro-3-methylphenyl)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-chloro-3-methylphenyl)ethylpiperazine
• EN300-1966310
• 1512439-02-9
• 1-[2-(2-chloro-3-methylphenyl)ethyl]piperazine

• Inchi： 1S/C13H19ClN2/c1-11-3-2-4-12(13(11)14)5-8-16-9-6-15-7-10-16/h2-4,15H,5-10H2,1H3
• InChI Key： KIMFTQASOFCXGP-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC=CC=1CCN1CCNCC1

Computed Properties

• Exact Mass: 238.1236763g/mol
• Monoisotopic Mass: 238.1236763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-2-(2-chloro-3-methylphenyl)ethylpiperazine

Recent Advances in the Study of 1-2-(2-chloro-3-methylphenyl)ethylpiperazine (CAS: 1512439-02-9)

The compound 1-2-(2-chloro-3-methylphenyl)ethylpiperazine (CAS: 1512439-02-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This piperazine derivative has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a compound of interest for drug development.

Recent research has elucidated the synthetic pathways for 1-2-(2-chloro-3-methylphenyl)ethylpiperazine, highlighting its structural versatility and potential for modification. The compound's unique chemical structure, featuring a chloro-methylphenyl group attached to a piperazine ring, allows for interactions with multiple biological targets. Studies have demonstrated its affinity for serotonin and dopamine receptors, suggesting potential applications in neurological and psychiatric disorders such as depression, anxiety, and schizophrenia.

In vitro and in vivo studies have provided insights into the compound's pharmacokinetic and pharmacodynamic properties. Notably, 1-2-(2-chloro-3-methylphenyl)ethylpiperazine exhibits favorable blood-brain barrier penetration, a critical factor for central nervous system (CNS) targeting drugs. Preliminary animal studies have shown dose-dependent effects on behavior and neurotransmitter levels, with minimal adverse effects at therapeutic doses. These findings underscore its potential as a lead compound for further drug development.

Recent advancements in computational modeling and high-throughput screening have further accelerated the study of this compound. Molecular docking simulations have revealed its binding modes with various receptor subtypes, providing a foundation for structure-activity relationship (SAR) studies. These computational approaches, combined with experimental data, are paving the way for the design of more potent and selective analogs.

Despite these promising findings, challenges remain in the clinical translation of 1-2-(2-chloro-3-methylphenyl)ethylpiperazine. Issues such as metabolic stability, potential off-target effects, and long-term safety profiles require further investigation. Ongoing research aims to address these gaps through advanced preclinical studies and the development of novel formulations.

In conclusion, 1-2-(2-chloro-3-methylphenyl)ethylpiperazine (CAS: 1512439-02-9) represents a promising candidate in the field of CNS drug discovery. Its unique pharmacological profile and structural features make it a valuable tool for understanding neurotransmitter systems and developing new therapeutics. Continued research efforts will be essential to fully realize its clinical potential and overcome existing challenges.